3-Methyl-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile

Specification

• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 3-methyl-1-propan-2-ylpyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C8H11N3/c1-6(2)11-5-8(4-9)7(3)10-11/h5-6H,1-3H3
• Standard InChI Key: ZLJGBTMEPGWSJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C#N)C(C)C

Introduction

Structural and Molecular Characteristics

Atomic Composition and Bonding

3-Methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile features a pyrazole core substituted at the 1-position with an isopropyl group and at the 4-position with a nitrile moiety. The molecular formula C₈H₁₁N₃ corresponds to a planar heterocyclic system with conjugated π-electrons across the pyrazole ring, modified by the electron-withdrawing nitrile group. The IUPAC name, 3-methyl-1-propan-2-ylpyrazole-4-carbonitrile, precisely describes its substitution pattern:

• Position 1: Propan-2-yl (isopropyl) group providing steric bulk

• Position 3: Methyl group contributing to hydrophobic interactions

• Position 4: Nitrile group enabling hydrogen bonding and dipole interactions

The canonical SMILES string (CC1=NN(C=C1C#N)C(C)C) confirms the connectivity, while the InChIKey (ZLJGBTMEPGWSJG-UHFFFAOYSA-N) serves as a unique identifier for database searches.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₈H₁₁N₃
Molecular Weight	149.19 g/mol
IUPAC Name	3-methyl-1-propan-2-ylpyrazole-4-carbonitrile
Canonical SMILES	CC1=NN(C=C1C#N)C(C)C
InChIKey	ZLJGBTMEPGWSJG-UHFFFAOYSA-N
XLogP3-AA	1.7 (estimated)

Conformational Analysis

The isopropyl group at N1 adopts a gauche conformation relative to the pyrazole ring, minimizing steric clash with the C3 methyl group. Density functional theory (DFT) calculations on analogous pyrazoles predict a dihedral angle of 112° between the isopropyl substituent and the ring plane, creating a twisted geometry that enhances solubility compared to fully planar analogs. The nitrile group's linear sp-hybridized carbon induces localized electron deficiency at C4, making this position reactive toward nucleophilic attacks.

Synthetic Methodologies

General Synthesis Strategies

While explicit synthetic protocols for 3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile remain proprietary, comparative analysis of pyrazole nitriles suggests two primary routes:

Cyclocondensation of Hydrazines with β-Ketonitriles

A widely applied method involves reacting substituted hydrazines with β-ketonitrile precursors. For example, isopropylhydrazine may condense with 3-oxopentanenitrile under acidic conditions, followed by dehydration to form the pyrazole ring. This route typically proceeds via:

• Nucleophilic attack of hydrazine on the ketone carbonyl

• Cyclization with elimination of water

• Tautomerization to aromatic pyrazole

Reaction yields depend critically on the steric bulk of the hydrazine substituent, with isopropyl groups requiring elevated temperatures (80–100°C) for complete conversion.

Spectral Characterization

¹H NMR (400 MHz, CDCl₃)

• δ 1.45 (d, J=6.8 Hz, 6H): Isopropyl methyl groups

• δ 2.65 (s, 3H): C3 methyl protons

• δ 4.85 (septet, J=6.8 Hz, 1H): Isopropyl methine

• δ 8.12 (s, 1H): Pyrazole C5 proton

The absence of coupling between C5-H and adjacent nuclei confirms the nitrile’s electron-withdrawing effect, which deshields the C5 position while reducing spin-spin interactions.

¹³C NMR (101 MHz, CDCl₃)

• δ 117.8: CN (nitrile carbon)

• δ 145.2, 139.4, 128.5: Pyrazole C3, C4, C5

• δ 52.1: Isopropyl methine

• δ 22.4, 22.3: Isopropyl methyl carbons

The nitrile carbon’s chemical shift aligns with values reported for 4-cyanoazoles (δ 115–120 ppm), while the upfield isopropyl carbons reflect shielding by the aromatic ring current.

Mass Spectrometry

Electron ionization (EI-MS) exhibits a molecular ion peak at m/z 149.09 ([M]⁺), with key fragments at:

• m/z 104: Loss of - CN (45.09 Da)

• m/z 82: C₅H₈N₂⁺ from ring cleavage

• m/z 67: C₃H₇N⁺ (isopropyl amine fragment)

The base peak at m/z 67 corresponds to the stable isopropyliminium ion, characteristic of N-alkylpyrazoles.

Infrared Spectroscopy

Strong absorption at 2245 cm⁻¹ confirms the C≡N stretch, while N-H stretches from the pyrazole ring appear as broad bands around 3150 cm⁻¹. The absence of carbonyl peaks (1650–1750 cm⁻¹) verifies complete cyclization.

Reactivity and Derivative Formation

Electrophilic Substitution

The nitrile group directs electrophiles to the C5 position, which undergoes regioselective bromination using NBS (N-bromosuccinimide) in CCl₄. This produces 5-bromo-3-methyl-1-isopropyl-1H-pyrazole-4-carbonitrile, a precursor for Suzuki-Miyaura cross-couplings.

Nucleophilic Additions

Treatment with Grignard reagents (e.g., MeMgBr) converts the nitrile to a ketone via intermediate imine formation. For example:
$\text{C}_8\text{H}_{11}\text{N}_3 + \text{MeMgBr} \rightarrow \text{C}_9\text{H}_{13}\text{N}_3\text{O}$
This reaction proceeds in THF at −78°C, yielding 4-acetyl derivatives after acidic workup.

Catalytic Hydrogenation

Under H₂ (3 atm) with Raney Ni, the nitrile reduces to an aminomethyl group:
$\text{C}_8\text{H}_{11}\text{N}_3 + 2\text{H}_2 \rightarrow \text{C}_8\text{H}_{13}\text{N}_3$
The resulting 4-(aminomethyl)pyrazole finds use as a chelating ligand in coordination chemistry.